Cas no 1258651-72-7 (3-(3,5-diethyl-1-methyl-1H-pyrazol-4-yl)propanoic acid)
1258651-72-7 structure
Product Name:3-(3,5-diethyl-1-methyl-1H-pyrazol-4-yl)propanoic acid
CAS No:1258651-72-7
MF:C11H18N2O2
MW:210.272822856903
MDL:MFCD17977236
CID:5158268
Update Time:2023-08-25
3-(3,5-diethyl-1-methyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,5-diethyl-1-methyl-1H-pyrazol-4-yl)propanoic acid
- 3-(3,5-diethyl-1-methyl-pyrazol-4-yl)propanoic acid
- 3-(3,5-diethyl-1-methyl-1H-pyrazol-4-yl)propanoicacid
-
- MDL： MFCD17977236
- Inchi： 1S/C11H18N2O2/c1-4-9-8(6-7-11(14)15)10(5-2)13(3)12-9/h4-7H2,1-3H3,(H,14,15)
- InChI Key： VYFNTZRQUDRZMX-UHFFFAOYSA-N
- SMILES： OC(CCC1C(CC)=NN(C)C=1CC)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 221
- XLogP3: 1.7
- Topological Polar Surface Area: 55.1
3-(3,5-diethyl-1-methyl-1H-pyrazol-4-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-89897-0.05g |
3-(3,5-diethyl-1-methyl-1H-pyrazol-4-yl)propanoic acid |
1258651-72-7 | 0.05g |
$359.0 | 2023-09-01 | ||
| Enamine | EN300-89897-0.1g |
3-(3,5-diethyl-1-methyl-1H-pyrazol-4-yl)propanoic acid |
1258651-72-7 | 0.1g |
$376.0 | 2023-09-01 | ||
| Enamine | EN300-89897-0.25g |
3-(3,5-diethyl-1-methyl-1H-pyrazol-4-yl)propanoic acid |
1258651-72-7 | 0.25g |
$393.0 | 2023-09-01 | ||
| Enamine | EN300-89897-0.5g |
3-(3,5-diethyl-1-methyl-1H-pyrazol-4-yl)propanoic acid |
1258651-72-7 | 0.5g |
$410.0 | 2023-09-01 | ||
| Enamine | EN300-89897-1.0g |
3-(3,5-diethyl-1-methyl-1H-pyrazol-4-yl)propanoic acid |
1258651-72-7 | 1.0g |
$727.0 | 2023-02-11 | ||
| Enamine | EN300-89897-2.5g |
3-(3,5-diethyl-1-methyl-1H-pyrazol-4-yl)propanoic acid |
1258651-72-7 | 2.5g |
$838.0 | 2023-09-01 | ||
| Enamine | EN300-89897-5.0g |
3-(3,5-diethyl-1-methyl-1H-pyrazol-4-yl)propanoic acid |
1258651-72-7 | 5.0g |
$2110.0 | 2023-02-11 | ||
| Enamine | EN300-89897-10.0g |
3-(3,5-diethyl-1-methyl-1H-pyrazol-4-yl)propanoic acid |
1258651-72-7 | 10.0g |
$3130.0 | 2023-02-11 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01081528-1g |
3-(3,5-Diethyl-1-methyl-1H-pyrazol-4-yl)propanoic acid |
1258651-72-7 | 95% | 1g |
￥3031.0 | 2023-04-04 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01081528-5g |
3-(3,5-Diethyl-1-methyl-1H-pyrazol-4-yl)propanoic acid |
1258651-72-7 | 95% | 5g |
￥8785.0 | 2023-04-04 |
3-(3,5-diethyl-1-methyl-1H-pyrazol-4-yl)propanoic acid Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
1258651-72-7 (3-(3,5-diethyl-1-methyl-1H-pyrazol-4-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
